Cas no 1806952-23-7 (Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate
• CAS No: 1806952-23-7
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4804579
• Update Time: 2025-11-06

Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate

• Inchi： 1S/C9H7F2IN2O4/c1-18-7(15)2-4-5(12)3-6(8(10)11)13-9(4)14(16)17/h3,8H,2H2,1H3
• InChI Key： JQFYPQQEYVPIBM-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C=1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate

Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate: A Versatile Building Block in Modern Organic Synthesis

The compound Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate (CAS No. 1806952-23-7) has emerged as a valuable intermediate in pharmaceutical and agrochemical research. This heterocyclic compound combines several functional groups - including difluoromethyl, iodo, and nitro substituents - that make it particularly useful for constructing complex molecular architectures. Researchers frequently search for information about nitropyridine derivatives and difluoromethylated compounds, reflecting the growing interest in these structural motifs for drug discovery programs.

From a structural perspective, Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate offers multiple sites for chemical modification. The iodo substituent at position 4 enables various cross-coupling reactions, while the nitro group at position 2 can be reduced to amines or participate in nucleophilic aromatic substitution. The difluoromethyl group at position 6 is particularly noteworthy, as fluorinated compounds continue to gain importance in medicinal chemistry due to their ability to modulate physicochemical properties and biological activity.

Recent literature highlights the application of Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate in the synthesis of potential kinase inhibitors. Many researchers investigating pyridine-based drug candidates or fluorinated pharmaceutical intermediates have shown interest in this compound. The presence of both fluorine and iodine atoms makes it attractive for PET radiotracer development, addressing the current demand for novel imaging agents in diagnostic medicine.

The synthetic utility of Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate extends beyond pharmaceuticals. In materials science, similar nitropyridine derivatives have been incorporated into organic electronic materials and liquid crystals. The compound's stability and reactivity profile make it suitable for controlled polymerization reactions, answering frequent queries about functionalized pyridine monomers for advanced material applications.

Quality control of Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate typically involves HPLC analysis and spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). Suppliers often receive inquiries about CAS 1806952-23-7 purity standards and storage conditions for iodopyridines, reflecting users' need for reliable analytical data. The compound generally shows good stability when stored under inert atmosphere at low temperatures, though the nitro group requires protection from strong reducing agents.

Market trends indicate growing demand for difluoromethylated building blocks like Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate, particularly from contract research organizations and academic laboratories. The global focus on fluorine chemistry in drug discovery has increased searches for fluorinated heterocyclic compounds and multifunctional pyridine derivatives. Current research explores its use in synthesizing compounds with potential antibacterial and anti-inflammatory activity.

From a safety perspective, standard laboratory precautions apply when handling Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate. Researchers often seek information about nitropyridine handling procedures and iodo compound reactivity, emphasizing the need for proper personal protective equipment and ventilation. The compound's material safety data sheet provides specific guidance on these aspects.

The future outlook for Methyl 6-(difluoromethyl)-4-iodo-2-nitropyridine-3-acetate appears promising, given the continuous development of fluorinated pharmaceuticals and specialty chemicals. Its unique combination of substituents addresses multiple current research needs, from medicinal chemistry scaffolds to functional materials precursors. As synthetic methodologies advance, this compound will likely find expanded applications in diverse chemical fields.